[1-(6-methyl-2-pyridinyl)-1H-imidazol-4-yl]{4-[3-(trifluoromethyl)phenyl]piperazino}methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
[1-(6-methyl-2-pyridinyl)-1H-imidazol-4-yl]{4-[3-(trifluoromethyl)phenyl]piperazino}methanone is a useful research compound. Its molecular formula is C21H20F3N5O and its molecular weight is 415.42. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Structural Studies and Isomorphism
- Research has identified isomorphous structures related to the compound , highlighting the relevance of chlorine-methyl exchange rule in such compounds. Extensive disorder in these structures has been noted, impacting their analysis and detection in data-mining procedures (V. Rajni Swamy et al., 2013).
Antimicrobial and Antimycobacterial Activities
- A study synthesized a series of compounds including [2-(substituted phenyl)-imidazol-1-yl]-pyridin-3-yl-methanones, demonstrating significant antimicrobial and antimycobacterial activities. This suggests potential applications in developing treatments against microbial infections (B. Narasimhan et al., 2011).
Molecular Interaction Studies
- Molecular interaction studies have been conducted on similar compounds, providing insights into their binding interactions and potential applications in drug design. Such studies often involve complex conformational analyses and the development of pharmacophore models (J. Shim et al., 2002).
Antioxidant Activities
- Research involving derivatives of similar compounds has evaluated their antioxidant activities. This includes studies on quantitative structure–activity relationships and molecular docking, providing a basis for developing compounds with enhanced antioxidant properties (F. Bassyouni et al., 2012).
Synthesis and Characterization
- The synthesis and characterization of compounds with structural similarities have been extensively studied. These studies often involve exploring different chemical reactions and analyzing the resultant compounds using various spectroanalytical techniques (Yan-qing Ge et al., 2011).
Anticancer and Antimicrobial Agents
- Novel biologically potent compounds, including those with pyridyl and pyrazoline structures, have been synthesized and evaluated for their anticancer and antimicrobial activities. This includes in vitro studies against cancer cell lines and pathogenic strains, highlighting potential therapeutic applications (Kanubhai D. Katariya et al., 2021).
Anticonvulsant Agents
- Studies on derivatives of similar compounds have shown promising results in terms of their anticonvulsant activities. This includes evaluating their effects on sodium channels, suggesting potential applications in treating convulsive disorders (S. Malik et al., 2014).
Properties
IUPAC Name |
[1-(6-methylpyridin-2-yl)imidazol-4-yl]-[4-[3-(trifluoromethyl)phenyl]piperazin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H20F3N5O/c1-15-4-2-7-19(26-15)29-13-18(25-14-29)20(30)28-10-8-27(9-11-28)17-6-3-5-16(12-17)21(22,23)24/h2-7,12-14H,8-11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MXEKSETWCZVXAJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=CC=C1)N2C=C(N=C2)C(=O)N3CCN(CC3)C4=CC=CC(=C4)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H20F3N5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
415.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.